Cas no 1199-76-4 (Pyrimidine,4,5,6-trichloro-2-propyl-)
1199-76-4 structure
Product Name:Pyrimidine,4,5,6-trichloro-2-propyl-
CAS No:1199-76-4
MF:C7H7Cl3N2
MW:225.502878427505
CID:228005
PubChem ID:249008
Update Time:2025-04-19
Pyrimidine,4,5,6-trichloro-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,4,5,6-trichloro-2-propyl-
- 2-Propyl-4,5,6-trichlorpyrimidin
- 2-Propyl-4,5,6-trichlor-pyrimidin
- 4,5,6-trichloro-2-propyl-pyrimidine
- AC1L6NKB
- AC1Q3PS7
- AG-K-79857
- AR-1F8267
- CTK4B1570
- NSC66903
- 1199-76-4
- NCI60_024056
- NSC-66903
- CHEMBL1980477
- DTXSID80290124
-
- Inchi： 1S/C7H7Cl3N2/c1-2-3-4-11-6(9)5(8)7(10)12-4/h2-3H2,1H3
- InChI Key： JMVHNAXQPUGXQX-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=NC(CCC)=N1)Cl)Cl
Computed Properties
- Exact Mass: 223.96771
- Monoisotopic Mass: 223.967
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.4
- Boiling Point: 283°Cat760mmHg
- Flash Point: 152°C
- Refractive Index: 1.549
- PSA: 25.78
Pyrimidine,4,5,6-trichloro-2-propyl- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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